2-ethoxy-N-(2-methoxy-2-(thiophen-3-yl)ethyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-(2-methoxy-2-thiophen-3-ylethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H21NO3S/c1-3-24-17-9-8-14-6-4-5-7-16(14)19(17)20(22)21-12-18(23-2)15-10-11-25-13-15/h4-11,13,18H,3,12H2,1-2H3,(H,21,22)
• InChI Key: NWMDOSWXKZYUKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C3=CSC=C3)OC
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol
• CAS No.: 1448058-49-8

Description

2-ethoxy-N-(2-methoxy-2-(thiophen-3-yl)ethyl)-1-naphthamide is a useful research compound. Its molecular formula is C20H21NO3S and its molecular weight is 355.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chiroptical Properties of Naphthyl Derivatives : Research by Kerti et al. (2008) focused on the synthesis and stereochemistry of (naphthyl)ethylidene ketals of carbohydrates, examining their chiroptical properties in both solution and solid-state. This study illustrates the importance of naphthyl derivatives in understanding the stereochemical interactions and molecular properties of complex organic compounds, which could be relevant to the synthesis and application of 2-ethoxy-N-(2-methoxy-2-(thiophen-3-yl)ethyl)-1-naphthamide in studying chiral properties of related compounds (Kerti et al., 2008).

Biodesulfurization of Naphthothiophene : A study by Furuya et al. (2001) on the thermophilic biodesulfurization of naphthothiophene derivatives by Mycobacterium phlei WU-F1 demonstrates the microbial desulfurization of thiophene-containing naphthyl derivatives. This research highlights the potential for biotechnological applications in environmental remediation and the processing of fossil fuels, suggesting a possible avenue for exploring the environmental applications of compounds similar to this compound (Furuya et al., 2001).

Fluorescence Studies with Naphthyl Derivatives : Ghosh et al. (2016) investigated the interaction of naphthyl-imino derivatives with Bovine Serum Albumin (BSA), demonstrating the fluorescent properties of naphthyl compounds. This study underlines the potential of naphthyl derivatives in biological imaging and sensor technologies, pointing to a potential research area for this compound in fluorescence-based applications (Ghosh et al., 2016).

Naphthoquinone-Based Chemosensors : Gosavi-Mirkute et al. (2017) synthesized and characterized naphthoquinone derivatives for detecting transition metal ions, showcasing the utility of naphthyl compounds in the development of selective chemosensors. This research indicates the potential for developing sensors and diagnostic tools using structurally related compounds to this compound (Gosavi-Mirkute et al., 2017).